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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832

Technical Guide: Physical Properties of 3-
(Bromomethyl)nonane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for the boiling point and density of 3-(Bromomethyl)nonane are
not readily available in the surveyed literature. The data presented here are for isomeric and
analogous compounds and should be used as an estimation. For precise applications,
experimental determination of these properties is recommended.

Quantitative Data Summary

Due to the absence of specific experimental data for 3-(Bromomethyl)nonane, this section
provides data for the closely related isomer, 4-(Bromomethyl)nonane (computed), and a
smaller structural analog, 3-(Bromomethyl)pentane, to provide an estimated range for the
physical properties of interest.
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Molecular o ]
Compound Molecular . Boiling Density
Weight ( . Data Type
Name Formula Point (°C) (glcm?)
g/mol )
4-
(Bromomethy  CioHz21Br 221.18 Not Available Not Available Computed[1]
l)nonane
3- :
1.179 @ Experimental[
(Bromomethy  CeHa13Br 165.07 140 - 145
30°C 2]
[)pentane

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point
and density of a liquid organic compound such as 3-(Bromomethyl)nonane.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of a small sample of a liquid.[3][4][5][6]
Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Liquid paraffin or mineral oll

Stand and clamp

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_nonane
https://m.chemicalbook.com/ProductMSDSDetailCB6233176_EN.htm
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://m.youtube.com/watch?v=8b5Ha-8QGhY
https://m.youtube.com/watch?v=ronP_lKIpqY
https://m.youtube.com/watch?v=5_ae28IcMQo
https://www.youtube.com/watch?v=wJzLU5nQkAw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Fill the Thiele tube with liquid paraffin to a level just above the side arm.

e Add a few drops of the liquid sample (e.g., 3-(Bromomethyl)nonane) into the small test
tube, filling it to a depth of about 1-2 cm.

e Place the capillary tube, with its sealed end uppermost, into the small test tube containing
the sample.

o Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
bottom of the test tube is level with the thermometer bulb.

o Clamp the thermometer so that the bulb and the attached test tube are immersed in the
paraffin oil in the Thiele tube. The open end of the test tube should remain above the oll
level.

e Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure
uniform heating.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

» Continue gentle heating until a rapid and continuous stream of bubbles is observed.
» Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

This protocol outlines the determination of the density of a liquid by measuring its mass and
volume.[7][8][9][10]

Apparatus:

e Pycnometer (for high precision) or a graduated cylinder and an electronic balance
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Electronic balance (calibrated)

Thermometer

Pipette

Procedure:

Ensure the pycnometer or graduated cylinder is clean and dry.

Measure and record the mass of the empty container (pycnometer or graduated cylinder)
using the electronic balance.

Fill the container with the liquid sample (e.g., 3-(Bromomethyl)nonane) to a known volume.
If using a pycnometer, fill it completely. If using a graduated cylinder, record the volume
accurately, reading the bottom of the meniscus.

Measure and record the mass of the container with the liquid.
Measure and record the temperature of the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container from the
mass of the container with the liquid.

The density is calculated using the formula: Density = Mass / Volume.

For higher accuracy, the procedure should be repeated multiple times, and the average
density should be reported.

Workflow Visualization

The following diagram illustrates a general synthetic workflow for the bromination of a methyl-

substituted alkane to produce a bromomethyl-alkane, a common method for synthesizing

compounds like 3-(Bromomethyl)nonane. This reaction typically involves a free-radical chain

mechanism initiated by light or a radical initiator.
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3-Methylnonane Inert Solvent
N-Bromosuccinimide (NBS) ( )

Radical Initiator (e.g., AIBN or Benzoyl Peroxide) ST IS e A

Reaction Setup:
Round-bottom flask
Reflux condenser
Stirring mechanism
Heating mantle

Reaction:
Heat to reflux
Initiate with light or initiator

Work-up:
1. Cool the reaction mixture
2. Filter to remove succinimide
3. Wash filtrate with water and brine

Purification:
Dry organic layer over anhydrous MgSOa
Filter
Remove solvent by rotary evaporation

Final Purification:
Fractional distillation under reduced pressure

Product:
3-(Bromomethyl)nonane

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of a bromomethyl alkane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 3-(Bromomethyl)nonane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15311832#physical-properties-of-3-bromomethyl-
nonane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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